Cas no 1807004-98-3 (Ethyl 3-bromomethyl-5-cyano-2-(difluoromethoxy)benzoate)

• Product Name: Ethyl 3-bromomethyl-5-cyano-2-(difluoromethoxy)benzoate
• CAS No: 1807004-98-3
• MF: C₁₂H₁₀BrF₂NO₃
• MW: 334.113509654999
• CID: 4948198
• Update Time: 2025-06-24

Ethyl 3-bromomethyl-5-cyano-2-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-5-cyano-2-(difluoromethoxy)benzoate

• Inchi： 1S/C12H10BrF2NO3/c1-2-18-11(17)9-4-7(6-16)3-8(5-13)10(9)19-12(14)15/h3-4,12H,2,5H2,1H3
• InChI Key： NZAXAOCHRIMJFX-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C=C(C(=O)OCC)C=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 358
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-bromomethyl-5-cyano-2-(difluoromethoxy)benzoate

Ethyl 3-bromomethyl-5-cyano-2-(difluoromethoxy)benzoate: Recent Advances in Research and Applications

Ethyl 3-bromomethyl-5-cyano-2-(difluoromethoxy)benzoate, a compound with the CAS No. 1807004-98-3, has garnered significant attention in the field of organic chemistry due to its unique structural features and potential applications. This benzoate derivative is characterized by a substituted benzene ring with three distinct substituents: a bromomethyl group at position 3, a cyano group at position 5, and a difluoromethoxy group at position 2. These substituents contribute to the compound's reactivity, stability, and versatility in various chemical reactions.

The synthesis of Ethyl 3-bromomethyl-5-cyano-2-(difluoromethoxy)benzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. The introduction of the cyano group is often achieved through cyanation reactions, while the bromomethyl group can be introduced via alkylation or substitution reactions. The difluoromethoxy group is typically added through nucleophilic aromatic substitution or other specialized techniques. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

One of the most notable applications of Ethyl 3-bromomethyl-5-cyano-2-(difluoromethoxy)benzoate is in the field of medicinal chemistry. The compound serves as a valuable intermediate in the synthesis of bioactive molecules, including potential drug candidates for various therapeutic areas. The presence of the cyano group and bromomethyl group provides opportunities for further functionalization, enabling researchers to explore diverse pharmacophores. Additionally, the difluoromethoxy group contributes to the compound's lipophilicity and bioavailability, making it an attractive starting material for drug design.

Recent studies have also highlighted the role of Ethyl 3-bromomethyl-5-cyano-2-(difluoromethoxy)benzoate in materials science. Its unique electronic properties make it a promising candidate for applications in organic electronics, such as in the development of semiconducting materials or optoelectronic devices. Researchers have explored its use as a building block for constructing conjugated systems, which are essential for achieving desired electronic properties in these materials.

In terms of chemical reactivity, Ethyl 3-bromomethyl-5-cyano-2-(difluoromethoxy)benzoate exhibits interesting behavior due to the electronic effects of its substituents. The cyano group acts as an electron-withdrawing group, enhancing the electrophilicity of the benzene ring and making it more susceptible to nucleophilic attacks. The bromomethyl group introduces additional reactivity through its alkylating properties, while the difluoromethoxy group modulates the overall electronic environment of the molecule. These characteristics make the compound highly versatile in various organic transformations.

Furthermore, Ethyl 3-bromomethyl-5-cyano-2-(difluoromethoxy)benzoate has been utilized in click chemistry applications, where its ability to participate in efficient and selective reactions has been exploited for constructing complex molecular architectures. The compound's compatibility with copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions has been particularly noteworthy, enabling researchers to build intricate structures with high precision.

Recent advancements in computational chemistry have also provided deeper insights into the properties of Ethyl 3-bromomethyl-5-cyano-2-(difluoromethoxy)benzoate. Quantum mechanical calculations have been employed to study its electronic structure, reactivity profiles, and potential interactions with biological systems. These studies have not only enhanced our understanding of the compound's behavior but also guided its rational design for specific applications.

In conclusion, Ethyl 3-bromomethyl-5-cyano-2-(difluoromethoxy)benzoate (CAS No. 1807004-98-3) stands out as a versatile and valuable compound in contemporary organic chemistry research. Its unique structural features, combined with recent advancements in synthesis methods and application areas, position it as a key player in various fields ranging from medicinal chemistry to materials science. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.